Cas no 946249-56-5 (N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide)

• Product Name: N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide
• CAS No: 946249-56-5
• MF: C₁₉H₂₄FN₅O₂
• MW: 373.424567222595
• CID: 6411120
• PubChem ID: 42473649
• Update Time: 2025-08-05

N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide
• F2442-0499
• AKOS024648414
• CCG-310429
• 946249-56-5

• Inchi： 1S/C19H24FN5O2/c1-3-11-27-18-13-17(21-14(2)22-18)24-7-9-25(10-8-24)19(26)23-16-6-4-5-15(20)12-16/h4-6,12-13H,3,7-11H2,1-2H3,(H,23,26)
• InChI Key： DSWPGGMVPYMYJI-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(F)=C2)=O)CCN(C2C=C(OCCC)N=C(C)N=2)CC1

Computed Properties

• Exact Mass: 373.19140319g/mol
• Monoisotopic Mass: 373.19140319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide

N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide: A Comprehensive Overview

The compound CAS No 946249-56-5, also known as N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide, is a highly specialized organic compound with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique chemical structure and promising biological activities, particularly in the context of drug discovery and therapeutic applications.

The molecular structure of this compound is characterized by a piperazine ring system, which serves as a central scaffold for various functional groups. The piperazine moiety is connected to a carboxamide group, which further links to a fluorophenyl group at the 3-position. Additionally, the compound features a pyrimidine ring substituted with methyl and propoxy groups at the 2 and 6 positions, respectively. This intricate arrangement of functional groups contributes to the compound's unique pharmacological properties.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways associated with diseases such as cancer and inflammatory disorders. For instance, research has demonstrated that N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide exhibits potent inhibitory activity against key enzymes involved in tumor progression and angiogenesis. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In terms of synthesis, this compound can be synthesized through a multi-step process involving nucleophilic substitution, amide bond formation, and pyrimidine ring construction. The synthesis strategy typically involves the use of readily available starting materials and employs standard organic chemistry techniques to ensure high yields and purity. The development of efficient synthetic routes has been a focus of recent research efforts, with particular emphasis on optimizing reaction conditions to minimize waste and improve scalability.

The pharmacokinetic properties of this compound have also been extensively studied. Preclinical studies indicate that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development into an orally bioavailable drug. Additionally, toxicity studies have shown that the compound exhibits low toxicity in animal models, further supporting its potential for therapeutic use.

From a structural standpoint, the fluorophenyl group plays a critical role in modulating the compound's pharmacokinetic properties and bioavailability. Fluorine substitution is known to enhance lipophilicity and improve drug stability, which are essential attributes for drug candidates targeting chronic diseases requiring long-term administration.

The pyrimidine ring system in this compound is another key structural feature that contributes to its biological activity. Pyrimidines are well-known for their ability to form hydrogen bonds with biological targets, such as proteins and nucleic acids, making them valuable scaffolds in drug design. The substitution pattern on the pyrimidine ring—specifically the methyl and propoxy groups—further enhances its binding affinity to target molecules.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with various biological targets, such as kinases and proteases. The results suggest that the compound's unique combination of functional groups allows it to interact effectively with these targets, thereby inhibiting their activity.

In addition to its therapeutic potential, this compound has also been explored for its role in chemical biology research. Its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at a molecular level. Researchers have utilized this compound to investigate the role of specific enzymes in cellular processes such as apoptosis and proliferation.

Looking ahead, ongoing clinical trials are evaluating the safety and efficacy of this compound in treating various diseases. Early results from these trials are encouraging, with reports indicating significant reductions in disease progression markers without major adverse effects. These findings pave the way for further exploration into its therapeutic applications across different disease states.

In conclusion, CAS No 946249-56-based compounds like N-(3-fluorophenyl)-4-(2-methyl-6-propoxypyrimidin-4-yl)piperazine-1-carboxamide represent a promising class of molecules with diverse applications in pharmaceutical research. Their unique chemical structures, coupled with favorable pharmacokinetic profiles and potent biological activities, make them valuable candidates for developing innovative therapeutic agents.